Cas no 2733987-47-6 (methyl trans-2-methylazetidine-3-carboxylate;hydrochloride)

• Product Name: methyl trans-2-methylazetidine-3-carboxylate;hydrochloride
• CAS No: 2733987-47-6
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 5302578
• PubChem ID: 145708463
• Update Time: 2026-03-10

methyl trans-2-methylazetidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylic acid, 2-methyl-, methyl ester, hydrochloride (1:1), (2R,3S)-rel-
• methyl trans-2-methylazetidine-3-carboxylate;hydrochloride
• METHYL TRANS-2-METHYLAZETIDINE-3-CARBOXYLATE HCL
• METHYLTRANS-2-METHYLAZETIDINE-3-CARBOXYLATEHCL
• METHYL (2S,3R)-2-METHYLAZETIDINE-3-CARBOXYLATE HYDROCHLORIDE
• PS-15735
• methyl (2S,3R)-2-methylazetidine-3-carboxylate;hydrochloride
• 2231665-37-3
• Rel-methyl (2S,3R)-2-methylazetidine-3-carboxylate hydrochloride
• P18147
• 2733987-47-6
• F90077

• Inchi： 1S/C6H11NO2.ClH/c1-4-5(3-7-4)6(8)9-2;/h4-5,7H,3H2,1-2H3;1H/t4-,5+;/m1./s1
• InChI Key： TVJIWRQAMQUMPO-JBUOLDKXSA-N
• SMILES： C([C@H]1CN[C@@H]1C)(=O)OC.Cl

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl trans-2-methylazetidine-3-carboxylate;hydrochloride

Methyl trans-2-methylazetidine-3-carboxylate Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2733987-47-6, known as methyl trans-2-methylazetidine-3-carboxylate hydrochloride, is a significant entity in the field of organic chemistry and pharmaceutical research. This compound is a salt formed by the reaction of methyl trans-2-methylazetidine-3-carboxylate with hydrochloric acid, resulting in a stable and bioactive molecule. The structure of this compound is characterized by a four-membered azetidine ring, which contributes to its unique chemical properties and potential applications in drug development.

Methyl trans-2-methylazetidine-3-carboxylate is a derivative of azetidine, a saturated four-membered ring containing one nitrogen atom. The trans configuration at the second position indicates that the substituents on the nitrogen atom are on opposite sides of the plane, which can influence the compound's stereochemical behavior and interactions with biological systems. The presence of a methyl group at the third position further enhances the molecule's complexity and potential for functionalization.

The hydrochloride salt form of this compound is particularly important due to its enhanced solubility and stability compared to the free base. This makes it more suitable for use in pharmaceutical formulations and biological assays. Recent studies have highlighted the role of methyl trans-2-methylazetidine-3-carboxylate hydrochloride as a promising lead compound in the development of novel therapeutic agents, particularly in the areas of central nervous system disorders and infectious diseases.

One of the most recent advancements in research involving this compound is its application as an intermediate in the synthesis of complex bioactive molecules. For instance, researchers have utilized methyl trans-2-methylazetidine-3-carboxylate hydrochloride as a key building block in the construction of peptide-like structures with potential antiviral activity. These studies underscore the importance of understanding the stereochemical and electronic properties of this compound to optimize its use in drug design.

In addition to its role in drug discovery, methyl trans-2-methylazetidine-3-carboxylate hydrochloride has also been explored for its potential in materials science. Its unique ring structure and functional groups make it a candidate for use in polymer synthesis and as a precursor for advanced materials with tailored properties. Recent breakthroughs in this area have demonstrated its ability to form stable copolymers with other monomers, opening new avenues for applications in biodegradable plastics and drug delivery systems.

From an analytical standpoint, the characterization of methyl trans-2-methylazetidine-3-carboxylate hydrochloride has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements have enabled researchers to better understand its behavior under various experimental conditions, further facilitating its application in diverse fields.

In conclusion, methyl trans-2-methylazetidine-3-carboxylate hydrochloride (CAS No. 2733987-47-6) stands as a versatile and valuable compound in contemporary chemical research. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for both academic exploration and industrial applications. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing science and technology across multiple disciplines.